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Compound of Interest

Compound Name: 7-Methyl-2-phenylquinoline

CAS No.: 27356-39-4

Cat. No.: B1619607

Get Quote

Sources
1. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an
overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E [pubs.rsc.org]

2. noblelifesci.com [noblelifesci.com]

3. Comprehensive review on current developments of quinoline-based anticancer agents -
Arabian Journal of Chemistry [arabjchem.org]

4. researchgate.net [researchgate.net]

5. Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic
insights - PubMed [pubmed.ncbi.nlm.nih.gov]

6. pdf.benchchem.com [pdf.benchchem.com]

7. iv.iiarjournals.org [iv.iiarjournals.org]

8. pdf.benchchem.com [pdf.benchchem.com]

9. merckmillipore.com [merckmillipore.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1619607#bc-rfq
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra00534e
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra00534e
https://noblelifesci.com/in-vitro-tumor-cell-model-systems-anticancer-drug-screening-and-verification/
https://arabjchem.org/comprehensive-review-on-current-developments-of-quinoline-based-anticancer-agents/
https://arabjchem.org/comprehensive-review-on-current-developments-of-quinoline-based-anticancer-agents/
https://www.researchgate.net/publication/383683041_Anticancer_Mechanism_of_Quinoline_Based_Compounds_for_Cancer_Therapy
https://pubmed.ncbi.nlm.nih.gov/38492541/
https://pubmed.ncbi.nlm.nih.gov/38492541/
https://pdf.benchchem.com/3322/Application_Notes_and_Protocols_for_Developing_Anticancer_Agents_from_Quinoline_Derivatives.pdf
https://iv.iiarjournals.org/content/invivo/19/1/1.full.pdf
https://pdf.benchchem.com/160/Application_Notes_Protocol_for_Testing_Anticancer_Activity_of_Quinoline_Derivatives.pdf
https://www.merckmillipore.com/AF/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments
[experiments.springernature.com]

11. MTT assay protocol | Abcam [abcam.com]

12. creative-diagnostics.com [creative-diagnostics.com]

13. mdpi.com [mdpi.com]

14. texaschildrens.org [texaschildrens.org]

15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method -
PMC [pmc.ncbi.nlm.nih.gov]

16. agilent.com [agilent.com]

17. scispace.com [scispace.com]

18. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method -
PubMed [pubmed.ncbi.nlm.nih.gov]

19. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne
[rndsystems.com]

20. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]

21. Flow cytometry with PI staining | Abcam [abcam.com]

22. bdbiosciences.com [bdbiosciences.com]

23. medium.com [medium.com]

24. bosterbio.com [bosterbio.com]

25. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019
Edition) [ecampusontario.pressbooks.pub]

26. CST | Cell Signaling Technology [cellsignal.com]

27. In Vitro and In Vivo Models for Analysis of Resistance to Anticancer Molecular Therapies
- PMC [pmc.ncbi.nlm.nih.gov]

28. biocompare.com [biocompare.com]

29. Guidelines for the welfare and use of animals in cancer research - PMC
[pmc.ncbi.nlm.nih.gov]

30. Ethical considerations regarding animal experimentation - PMC [pmc.ncbi.nlm.nih.gov]

31. sjmars.com [sjmars.com]

To cite this document: BenchChem. [Protocol for testing the anticancer activity of quinoline
compounds]. BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.creative-diagnostics.com/the-mtt-assay-a-valuable-tool-for-measuring-cell-viability.htm
https://www.mdpi.com/1420-3049/29/17/4044
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://www.agilent.com/en/solutions/cell-analysis/cell-health-viability/apoptosis-flow
https://scispace.com/pdf/protocol-for-apoptosis-assay-by-flow-cytometry-using-annexin-1xulr4nrt1.pdf
https://pubmed.ncbi.nlm.nih.gov/27430005/
https://pubmed.ncbi.nlm.nih.gov/27430005/
https://www.rndsystems.com/resources/protocols/apoptosis-flow-annexin-v-protocol
https://www.rndsystems.com/resources/protocols/apoptosis-flow-annexin-v-protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC4516267/
https://www.abcam.com/en-us/technical-resources/protocols/flow-cytometry-with-propidium-iodide-staining
https://www.bdbiosciences.com/content/dam/bdb/marketing-documents/Cell-Cycle%20Analysis%20Using%20the%20BD%20FACSArray%E2%84%A2%20Bioanalyzer.pdf
https://medium.com/@quratulain_75764/western-blotting-for-cancer-research-a-comprehensive-guide-to-investigating-signaling-proteins-in-7fa990899c61
https://www.bosterbio.com/protocol-and-troubleshooting/western-blot-protocol
https://ecampusontario.pressbooks.pub/healthdiseasetopics2019/chapter/1-2-western-blot/
https://ecampusontario.pressbooks.pub/healthdiseasetopics2019/chapter/1-2-western-blot/
https://www.cellsignal.com/protocols/10
https://pmc.ncbi.nlm.nih.gov/articles/PMC4082167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4082167/
https://www.biocompare.com/Inside-the-Application-In-Vivo-Models/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2883160/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2883160/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9710398/
https://sjmars.com/index.php/sjmars/article/download/189/211/378
https://www.benchchem.com/product/b1619607/docs#protocol-for-testing-the-anticancer-activity-of-quinoline-compounds
https://www.benchchem.com/product/b1619607/docs#protocol-for-testing-the-anticancer-activity-of-quinoline-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1619607/docs#protocol-for-testing-the-anticancer-
activity-of-quinoline-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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